Cas no 793727-54-5 (4-chloro-5,6-dimethyl-2-(phenylsulfanyl)methylthieno2,3-dpyrimidine)

• Product Name: 4-chloro-5,6-dimethyl-2-(phenylsulfanyl)methylthieno2,3-dpyrimidine
• CAS No: 793727-54-5
• MF: C₁₅H₁₃ClN₂S₂
• MW: 320.860119581223
• CID: 3106356
• PubChem ID: 2565956
• Update Time: 2025-06-23

4-chloro-5,6-dimethyl-2-(phenylsulfanyl)methylthieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5,6-dimethyl-2-[(phenylthio)methyl]thieno[2,3-d]pyrimidine
• 4-chloro-5,6-dimethyl-2-(phenylsulfanyl)methylthieno2,3-dpyrimidine
• EN300-07394
• 4-chloro-5,6-dimethyl-2-(phenylsulfanylmethyl)thieno[2,3-d]pyrimidine
• Z57044225
• 4-CHLORO-5,6-DIMETHYL-2-[(PHENYLSULFANYL)METHYL]THIENO[2,3-D]PYRIMIDINE
• 793727-54-5
• CS-0220730
• AKOS005136981
• AB00729268-01

• Inchi： 1S/C15H13ClN2S2/c1-9-10(2)20-15-13(9)14(16)17-12(18-15)8-19-11-6-4-3-5-7-11/h3-7H,8H2,1-2H3
• InChI Key： QMGYFDMQXHVRGS-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(CSC3C=CC=CC=3)=N1)SC(C)=C2C

Computed Properties

• Exact Mass: 320.0208685Da
• Monoisotopic Mass: 320.0208685Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 79.3Ų

Additional information on 4-chloro-5,6-dimethyl-2-(phenylsulfanyl)methylthieno2,3-dpyrimidine

Professional Introduction to 4-chloro-5,6-dimethyl-2-(phenylsulfanyl)methylthieno2,3-dpyrimidine (CAS No. 793727-54-5)

4-chloro-5,6-dimethyl-2-(phenylsulfanyl)methylthieno2,3-dpyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 793727-54-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and pharmacological properties. This compound belongs to the thienopyrimidine class, a scaffold that has been extensively explored for its potential in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The molecular structure of 4-chloro-5,6-dimethyl-2-(phenylsulfanyl)methylthieno2,3-dpyrimidine features a fused thienopyrimidine ring system, which is a key feature that contributes to its biological activity. The presence of a chlorine substituent at the 4-position and methyl groups at the 5- and 6-positions enhances its interactability with biological targets. Additionally, the phenylsulfanylmethyl group at the 2-position introduces a polar moiety that can influence both solubility and binding affinity. These structural elements make this compound a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in thienopyrimidine derivatives due to their demonstrated efficacy in inhibiting kinases and other enzymes involved in cancer progression. Studies have shown that modifications within the thienopyrimidine core can significantly alter biological activity, making it essential to carefully design and synthesize new derivatives with optimized properties. The compound 4-chloro-5,6-dimethyl-2-(phenylsulfanyl)methylthieno2,3-dpyrimidine represents such an effort to explore novel structural motifs within this class.

One of the most compelling aspects of this compound is its potential as an inhibitor of tyrosine kinases, which are overexpressed in many cancers and play a crucial role in tumor growth and metastasis. Preclinical studies have indicated that thienopyrimidine derivatives can disrupt signaling pathways by binding to these kinases, thereby inhibiting their activity. The specific substitution pattern in 4-chloro-5,6-dimethyl-2-(phenylsulfanyl)methylthieno2,3-dpyrimidine may enhance its binding affinity and selectivity for target enzymes compared to earlier generations of kinase inhibitors.

The phenylsulfanylmethyl group in the molecule is particularly noteworthy as it can serve multiple roles. It can act as a hydrogen bond acceptor or donor depending on the local environment, which is critical for achieving high binding affinity. Furthermore, the sulfur atom introduces additional polar interactions that can stabilize complexes with biological targets. These features make this compound an attractive scaffold for further derivatization and optimization.

Recent advances in computational chemistry have enabled more efficient virtual screening and molecular modeling studies of thienopyrimidine derivatives. These techniques have been instrumental in identifying promising candidates like 4-chloro-5,6-dimethyl-2-(phenylsulfanyl)methylthieno2,3-dpyrimidine for further experimental validation. By leveraging computational methods, researchers can predict binding modes and optimize structures before investing significant resources in synthesis and biological testing.

In addition to its potential applications in oncology, this compound may also exhibit activity against other diseases characterized by aberrant kinase activity. For instance, inflammatory disorders and autoimmune diseases often involve dysregulated signaling pathways that could be modulated by kinase inhibitors. While further research is needed to fully elucidate its therapeutic potential beyond cancer treatment, the structural features of 4-chloro-5,6-dimethyl-2-(phenylsulfanyl)methylthieno2,3-dpyrimidine suggest broad applicability.

The synthesis of 4-chloro-5,6-dimethyl-2-(phenylsulfanyl)methylthieno2,3-dpyrimidine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the thienopyrimidine core followed by functional group manipulations such as chlorination and sulfonylation. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like this one with greater efficiency than was previously possible.

As interest in targeted therapies continues to grow, compounds like 4-chloro-5,6-dimethyl-2-(phenylsulfanyl)methylthieno2,3-dpyrimidine are expected to play an increasingly important role in drug development pipelines. The unique combination of structural features makes it a versatile scaffold for designing molecules with tailored biological activities. Future research will likely focus on exploring analogues with modified substitution patterns to improve potency and selectivity while reducing potential side effects.

The development of new kinase inhibitors remains a high priority for pharmaceutical companies due to the significant unmet medical needs associated with cancers and inflammatory diseases. Thienopyrimidine derivatives continue to be among the most actively researched classes of compounds for this purpose. The investigation of 4-chloro-5,6-dimethyl-2-(phenylsulfanyl)methylthieno2,3-dpyrimidine contributes valuable insights into optimizing kinase inhibition strategies through structural modifications.

In conclusion,4-chloro-5,6-dimethyl-2-(phenylsulfanyl)methylthieno2,3-dpyrimidine (CAS No. 793727-54-5) is a structurally intriguing heterocyclic compound with potential applications in oncology and other therapeutic areas involving kinase inhibition. Its unique substitution pattern offers advantages such as enhanced binding affinity and modularity for further derivatization. As research progresses,this compound will likely continue to attract attention from medicinal chemists seeking novel scaffolds for drug discovery efforts.